1-(4-Methoxyphenyl)-3-[4-(methylethyl)phenyl]-3-(phenylsulfonyl)propan-1-one
CAS No.:
Cat. No.: VC10336275
Molecular Formula: C25H26O4S
Molecular Weight: 422.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H26O4S |
|---|---|
| Molecular Weight | 422.5 g/mol |
| IUPAC Name | 3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-(4-propan-2-ylphenyl)propan-1-one |
| Standard InChI | InChI=1S/C25H26O4S/c1-18(2)19-9-11-21(12-10-19)25(30(27,28)23-7-5-4-6-8-23)17-24(26)20-13-15-22(29-3)16-14-20/h4-16,18,25H,17H2,1-3H3 |
| Standard InChI Key | PKCYOUNAGCEAQK-UHFFFAOYSA-N |
| SMILES | CC(C)C1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=CC=C3 |
| Canonical SMILES | CC(C)C1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=CC=C3 |
Introduction
Synthesis and Preparation
The synthesis of 1-(4-Methoxyphenyl)-3-[4-(methylethyl)phenyl]-3-(phenylsulfonyl)propan-1-one would likely involve a multi-step process, including the formation of the propan-1-one backbone and subsequent introduction of the phenylsulfonyl group. A common approach might involve:
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Condensation Reaction: To form the propan-1-one backbone.
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Sulfonylation Reaction: To introduce the phenylsulfonyl group.
python# Example of a sulfonylation reaction in Python (simplified representation) def sulfonylation(reactant, sulfonylating_agent): # Simulate the reaction product = reactant + sulfonylating_agent return product # Example usage reactant = "propan-1-one backbone" sulfonylating_agent = "phenylsulfonyl chloride" product = sulfonylation(reactant, sulfonylating_agent) print("Product:", product)
Potential Applications
While specific applications of 1-(4-Methoxyphenyl)-3-[4-(methylethyl)phenyl]-3-(phenylsulfonyl)propan-1-one are not documented, compounds with similar structures have been explored for their biological activities. For instance, sulfonyl-containing compounds are known for their potential in medicinal chemistry, including anti-inflammatory and antimicrobial activities.
| Potential Application | Description |
|---|---|
| Medicinal Chemistry | Potential for anti-inflammatory or antimicrobial activities |
| Organic Synthesis | Useful as an intermediate in the synthesis of more complex molecules |
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